3-(isopropylthio)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-propan-2-ylsulfanyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H15N3O2S2/c1-10(2)23-12-6-3-5-11(9-12)14(20)17-16-19-18-15(21-16)13-7-4-8-22-13/h3-10H,1-2H3,(H,17,19,20)
• InChI Key: VRZCDQNWHYCBJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

3-(isopropylthio)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of particular interest due to its unique structure, which makes it a promising candidate for use in a variety of research areas. In

Scientific Research Applications

Anticancer Activity

Compounds similar to 3-(isopropylthio)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and evaluated for their anticancer properties. For instance, derivatives of benzamides incorporating 1,3,4-oxadiazol and thiophene moieties have demonstrated moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These studies reveal that structural modification of the core compound can lead to significant improvements in anticancer efficacy (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Research has also focused on the synthesis of compounds with structural similarities to 3-(isopropylthio)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide for evaluating their antimicrobial and antifungal potentials. Novel sulfonyl derivatives containing isopropylthiazole and 1,3,4-oxadiazole moieties have been synthesized, characterized, and found to exhibit moderate to significant antibacterial and antifungal activities. These studies highlight the potential of these compounds as leads for the development of new antimicrobial agents (Kumar et al., 2013).

Antioxidant Activity

The antioxidant properties of derivatives have been explored, revealing that certain modifications can enhance their efficacy as antioxidants. These findings suggest the possible utility of these compounds in mitigating oxidative stress-related pathological conditions (Tumosienė et al., 2019).

Synthesis and Characterization

Significant efforts have been made towards the synthesis and structural characterization of these compounds, employing various chemical techniques. Studies have reported the successful synthesis and detailed crystal structure analysis, providing insights into the molecular arrangements that may be responsible for the biological activities observed. These findings are crucial for the rational design of more effective derivatives (Sharma et al., 2016).